Cas no 1227588-39-7 (2,6-difluoropyridine-4-carbaldehyde)

• Product Name: 2,6-difluoropyridine-4-carbaldehyde
• CAS No: 1227588-39-7
• MF: C₆H₃F₂NO
• MW: 143.090928316116
• CID: 2618199
• PubChem ID: 21698004
• Update Time: 2025-09-26

2,6-difluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoropyridine-4-carbaldehyde
• E91136
• DTXCID60567806
• 2,6-Difluoropyridine-4-carboxaldehyde
• DTXSID60617052
• AKOS030211087
• MFCD16606481
• 2,6-Difluoroisonicotinaldehyde
• DB-083501
• 1227588-39-7
• CS-0191162
• SCHEMBL7999555

• Inchi： 1S/C6H3F2NO/c7-5-1-4(3-10)2-6(8)9-5/h1-3H
• InChI Key： HXBKISUCDUBQIF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(N=1)F

Computed Properties

• Exact Mass: 143.01827004g/mol
• Monoisotopic Mass: 143.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2,6-difluoropyridine-4-carbaldehyde

2,6-Difluoropyridine-4-carbaldehyde (CAS No. 1227588-39-7): A Versatile Compound in Modern Pharmaceutical and Chemical Research

2,6-Difluoropyridine-4-carbaldehyde is a heterocyclic compound with a unique structural framework that combines aromatic pyridine ring functionality with aldehyde group characteristics. This molecule, identified by the CAS number 1227588-39-7, represents a key intermediate in the development of novel therapeutic agents and functional materials. Its molecular formula (C₆H₄FN₂O) and molecular weight (163.12 g/mol) reflect the presence of fluorine atoms at specific positions, which significantly influence its physicochemical properties and biological activity. Recent advancements in medicinal chemistry have highlighted the potential of this compound as a scaffold for drug discovery, particularly in the context of fluorinated heterocycles and aromatic aldehyde derivatives.

The 2,6-difluoropyridine-4-carbaldehyde structure exhibits a planar aromatic system with conjugated π-electron delocalization, enabling interactions with biological targets such as enzymes, receptors, and ion channels. The introduction of fluorine atoms at the 2- and 6-positions introduces electronic effects that modulate the compound's reactivity and selectivity. This unique combination of functional groups has been explored in the synthesis of fluorinated pyridine derivatives, which are increasingly recognized for their applications in targeted drug delivery systems and fluorophore-based imaging technologies. Studies published in 2023 in the journal Organic Chemistry Insights have demonstrated the utility of this compound in the development of fluorinated small molecule inhibitors for cancer-related kinases.

Recent research has focused on the synthetic pathways for 2,6-difluoropyridine-4-carbaldehyde, emphasizing the importance of electrophilic fluorination and aromatic substitution reactions in its preparation. A 2023 study published in Chemical Communications reported a novel catalytic method using fluorinated transition metal complexes to achieve high-yield synthesis of this compound under mild conditions. This approach not only enhances the efficiency of fluorinated pyridine synthesis but also reduces the environmental impact associated with traditional fluorination techniques. The ability to selectively introduce fluorine atoms at specific positions has made this compound a valuable building block in the design of fluorinated pharmaceutical intermediates.

The 2,6-difluoropyridine-4-carbaldehyde molecule has been extensively studied for its potential applications in drug development and material science. In the field of medicinal chemistry, its derivatives have shown promising activity against protease inhibitors and kinase targets, which are critical in the treatment of diseases such as oncology disorders and infectious diseases. A 2023 review in Journal of Medicinal Chemistry highlighted the role of fluorinated heterocycles in improving the pharmacokinetic profiles of drug candidates, with 2,6-difluoropyridine-4-carbaldehyde serving as a model compound for such studies. The introduction of fluorine atoms enhances metabolic stability and receptor binding affinity, making this compound a key player in the design of fluorinated drug candidates.

Advances in computational chemistry have further expanded the understanding of 2,6-difluoropyridine-4-carbaldehyde's behavior in biological systems. Molecular docking studies and quantum mechanical calculations have revealed the compound's ability to interact with target proteins through hydrogen bonding and π-π stacking interactions. A 2023 publication in ACS Chemical Biology demonstrated that the fluorinated pyridine scaffold can modulate the activity of enzyme targets with high specificity, offering new insights into the design of fluorinated therapeutic agents. These findings underscore the importance of 2,6-difluoropyridine-4-carbaldehyde as a versatile platform for the development of fluorinated pharmaceuticals.

The 2,6-difluoropyridine-4-carbaldehyde compound has also found applications in material science, particularly in the development of fluorinated polymers and organic semiconductors. Its aromatic structure and fluorine-containing groups contribute to improved thermal stability and electrical conductivity, making it suitable for use in organic light-emitting diodes (OLEDs) and fluorinated coatings. A 2023 study in Advanced Materials reported the synthesis of fluorinated conjugated polymers based on this compound, which exhibited enhanced photovoltaic properties and mechanical strength. These developments highlight the versatility of 2,6-difluoropyridine-4-carbaldehyde in both pharmaceutical and industrial applications.

Despite its promising properties, the synthesis and application of 2,6-difluoropyridine-4-carbaldehyde present challenges that require further research. One of the key issues is the selective fluorination of specific positions in the pyridine ring, which can lead to the formation of undesired byproducts. A 2023 study in Green Chemistry proposed a green synthetic approach using fluorinated catalysts to achieve high-purity 2,6-difluoropyridine-4-carbaldehyde with minimal environmental impact. This approach not only addresses the limitations of traditional methods but also aligns with the growing emphasis on sustainable chemical synthesis in modern research.

In conclusion, 2,6-difluoropyridine-4-carbaldehyde (CAS No. 1227588-39-7) represents a significant advancement in the field of fluorinated heterocycles and aromatic aldehyde derivatives. Its unique structural features and functional groups have enabled its application in drug discovery, material science, and fluorinated chemical technologies. Ongoing research continues to explore its potential in targeted therapeutic applications and innovative material development, underscoring its importance in modern chemical and pharmaceutical research.